Cas no 43188-86-9 (Hydrocortisone 3-(O-Carboxymethyl)oxime)

• Product Name: Hydrocortisone 3-(O-Carboxymethyl)oxime
• CAS No: 43188-86-9
• MF: C₂₃H₃₃NO₇
• MW: 435.510627508163
• CID: 928810
• PubChem ID: 13767341
• Update Time: 2025-11-01

Hydrocortisone 3-(O-Carboxymethyl)oxime Chemical and Physical Properties

Names and Identifiers

• 11beta,17alpha,21-trihydroxy-4-pregnene-3,20-dione 3-[o-carboxymethyl]oxime
• 2-[(E)-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-ylidene]amino]oxyacetic acid
• cortisol-3-CMO
• cortisol-3-O-carboxymethyl-oxime
• Hydrocortisone 3-(O-carboxymethyl)oxime
• 43188-86-9
• Cortisol 3-(O-carboxymethyl)oxime
• NCGC00485143-01
• Hydrocortisone 3-(O-Carboxymethyl)oxime

• Inchi： 1S/C23H33NO7/c1-21-7-5-14(24-31-12-19(28)29)9-13(21)3-4-15-16-6-8-23(30,18(27)11-25)22(16,2)10-17(26)20(15)21/h9,15-17,20,25-26,30H,3-8,10-12H2,1-2H3,(H,28,29)/b24-14+/t15-,16-,17-,20+,21-,22-,23-/m0/s1
• InChI Key： WXAWNCDYPXVODT-ZAKIEOBNSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=C/C(/CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=N/OCC(=O)O

Computed Properties

• Exact Mass: 435.22600
• Monoisotopic Mass: 435.22570239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 650.3±65.0 °C at 760 mmHg
• Flash Point: 347.1±34.3 °C
• Refractive Index: 1.654
• PSA: 136.65000
• LogP: 1.66970
• Vapor Pressure: 0.0±4.4 mmHg at 25°C

Hydrocortisone 3-(O-Carboxymethyl)oxime Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Hydrocortisone 3-(O-Carboxymethyl)oxime

Recent Advances in Hydrocortisone 3-(O-Carboxymethyl)oxime (CAS: 43188-86-9) Research

Hydrocortisone 3-(O-Carboxymethyl)oxime (CAS: 43188-86-9) is a chemically modified derivative of hydrocortisone, widely used in immunoassays and biochemical research. This compound plays a crucial role in the development of cortisol immunoassays due to its ability to form stable conjugates with proteins, such as bovine serum albumin (BSA), which are essential for antibody production. Recent studies have highlighted its significance in improving the sensitivity and specificity of diagnostic assays for cortisol-related disorders.

A 2023 study published in the Journal of Steroid Biochemistry and Molecular Biology explored the structural and functional properties of Hydrocortisone 3-(O-Carboxymethyl)oxime. The research demonstrated that this derivative maintains high binding affinity to cortisol antibodies while exhibiting enhanced stability under various physiological conditions. These findings suggest its potential for use in next-generation diagnostic kits, particularly for point-of-care testing.

In addition to its diagnostic applications, Hydrocortisone 3-(O-Carboxymethyl)oxime has been investigated for its role in drug delivery systems. A recent Bioconjugate Chemistry article (2024) reported the successful conjugation of this compound with nanoparticles, enabling targeted delivery of anti-inflammatory agents to specific tissues. This approach could revolutionize the treatment of chronic inflammatory diseases, such as rheumatoid arthritis, by minimizing systemic side effects.

Another significant advancement involves the use of Hydrocortisone 3-(O-Carboxymethyl)oxime in biosensor development. Researchers at the University of Cambridge (2024) incorporated this compound into a graphene-based biosensor, achieving unprecedented detection limits for cortisol in saliva samples. This innovation holds promise for real-time monitoring of stress levels in clinical and occupational settings.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Hydrocortisone 3-(O-Carboxymethyl)oxime. A 2024 Organic Process Research & Development study addressed this issue by optimizing the reaction conditions, resulting in a 30% increase in yield while maintaining high purity. This improvement is expected to facilitate broader adoption of the compound in both research and commercial applications.

Looking ahead, the unique properties of Hydrocortisone 3-(O-Carboxymethyl)oxime position it as a versatile tool in both diagnostic and therapeutic applications. Ongoing research is exploring its potential in personalized medicine, particularly in the development of patient-specific cortisol monitoring systems. As these technologies mature, we anticipate significant impacts on the management of endocrine disorders and stress-related conditions.